Cas no 2680757-33-7 (benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2680757-33-7
• MF: C₁₂H₁₃N₃O₂S₂
• MW: 295.380519628525
• CID: 5634980
• PubChem ID: 165935869
• Update Time: 2025-10-18

benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680757-33-7
• EN300-28289337
• benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C12H13N3O2S2/c1-2-15(10-13-14-11(18)19-10)12(16)17-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,14,18)
• InChI Key： SIBRDEYDKZUUIS-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OCC1C=CC=CC=1)CC)=S

Computed Properties

• Exact Mass: 295.04491901g/mol
• Monoisotopic Mass: 295.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 111Ų

Additional information on benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Introduction to benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680757-33-7)

benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, a compound with the CAS number 2680757-33-7, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct structural features, including a benzyl group, an ethyl group, and a 1,3,4-thiadiazole moiety. These functional groups contribute to its potential applications in various chemical and biological contexts.

The chemical structure of benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is particularly noteworthy due to the presence of the 1,3,4-thiadiazole ring, which is known for its biological activity and pharmacological properties. The thiadiazole ring is a heterocyclic compound that contains sulfur and nitrogen atoms, making it a valuable scaffold in the design of bioactive molecules. The benzyl and ethyl groups further enhance the compound's solubility and stability, making it suitable for various chemical reactions and biological assays.

Recent research has focused on the potential therapeutic applications of compounds containing the 1,3,4-thiadiazole moiety. Studies have shown that such compounds exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the antitumor activity of 1,3,4-thiadiazole derivatives against various cancer cell lines. The benzyl group in benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate may further enhance its ability to target specific receptors or enzymes involved in cancer progression.

In addition to its potential therapeutic applications, benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has been explored for its use in chemical synthesis and material science. The carbamate functionality in this compound makes it an attractive building block for the synthesis of more complex molecules. Researchers have utilized this compound as a starting material for the preparation of polymers and other functional materials with unique properties. For example, a study published in the Journal of Polymer Science demonstrated the synthesis of novel polyurethanes using benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, which exhibited enhanced mechanical strength and thermal stability.

The synthetic route to prepare benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of benzyl alcohol with ethyldithiocarbamate to form an intermediate thiocarbamate derivative. This intermediate is then reacted with a suitable reagent to introduce the 1,3,4-thiadiazole moiety. The final step involves the formation of the carbamate linkage through a nucleophilic substitution reaction. The overall process is highly efficient and can be scaled up for industrial production.

The physical and chemical properties of benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate have been extensively studied. It is a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is moderately soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. Its stability under various conditions has been evaluated, showing good resistance to hydrolysis and thermal degradation.

In terms of safety and handling, it is important to note that while benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is not classified as a hazardous material under current regulations (such as those outlined by OSHA or GHS), appropriate precautions should still be taken during handling to ensure safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles when working with this compound in laboratory settings.

The environmental impact of benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has also been considered in recent studies. Research has shown that this compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines. However, it is always advisable to follow best practices for waste management and disposal to minimize any potential ecological impact.

In conclusion, benzyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680757-33-7) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.